Cas no 330635-41-1 (2-(2-(3,4-Dimethoxyphenyl)acetamido)benzoic acid)

• Product Name: 2-(2-(3,4-Dimethoxyphenyl)acetamido)benzoic acid
• CAS No: 330635-41-1
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• MDL: MFCD01003821
• CID: 3064152
• PubChem ID: 775572
• Update Time: 2025-06-14

2-(2-(3,4-Dimethoxyphenyl)acetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(3,4-Dimethoxyphenyl)acetamido)benzoic acid
• STK288092
• benzoic acid, 2-[[(3,4-dimethoxyphenyl)acetyl]amino]-
• MFCD01003821
• AKOS001427953
• Oprea1_323845
• 2-{[(3,4-dimethoxyphenyl)acetyl]amino}benzoic acid
• 2-([(3,4-Dimethoxyphenyl)acetyl]amino)benzoic acid
• Z85878978
• ALBB-016571
• 330635-41-1
• LS-05180
• Oprea1_284029
• 2-[2-(3,4-dimethoxyphenyl)acetamido]benzoic acid
• H31596
• 2-[[2-(3,4-dimethoxyphenyl)acetyl]amino]benzoic acid
• 2-[[(3,4-DIMETHOXYPHENYL)ACETYL]AMINO]BENZOIC ACID
• SR-01000421848
• 2-(2-(3,4-Dimethoxyphenyl)acetamido)benzoicacid
• CS-0316171
• SR-01000421848-1

• MDL： MFCD01003821
• Inchi： 1S/C17H17NO5/c1-22-14-8-7-11(9-15(14)23-2)10-16(19)18-13-6-4-3-5-12(13)17(20)21/h3-9H,10H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key： TXHQHQSMOXLSFH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC(NC1C=CC=CC=1C(=O)O)=O)OC

Computed Properties

• Exact Mass: 315.11067264Da
• Monoisotopic Mass: 315.11067264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.9Ų

2-(2-(3,4-Dimethoxyphenyl)acetamido)benzoic acid Security Information

• HazardClass：IRRITANT

Additional information on 2-(2-(3,4-Dimethoxyphenyl)acetamido)benzoic acid

Comprehensive Overview of 2-(2-(3,4-Dimethoxyphenyl)acetamido)benzoic acid (CAS No. 330635-41-1)

2-(2-(3,4-Dimethoxyphenyl)acetamido)benzoic acid, with the CAS number 330635-41-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of benzoic acid derivatives and is characterized by its unique structural features, including a dimethoxyphenyl group and an acetamido linkage. Its molecular formula and weight make it a subject of interest for researchers exploring drug discovery, enzyme inhibition, and metabolic pathways.

The compound's chemical structure is a key factor in its potential applications. The presence of the 3,4-dimethoxyphenyl moiety suggests possible interactions with biological targets, such as receptors or enzymes, which are often implicated in inflammatory and neurodegenerative diseases. Recent studies have highlighted its relevance in the context of oxidative stress and cellular signaling, topics that are currently trending in biomedical research. Researchers are particularly interested in how this compound might modulate redox balance or act as a precursor for more complex molecules.

From a synthetic chemistry perspective, 2-(2-(3,4-Dimethoxyphenyl)acetamido)benzoic acid is often synthesized via amide coupling reactions, a widely used method in medicinal chemistry. Its solubility in organic solvents like DMSO and methanol makes it suitable for various in vitro assays. Given the growing demand for high-purity compounds in research, this substance is frequently sought after by laboratories focusing on structure-activity relationship (SAR) studies.

The compound's potential role in drug development is another area of interest. With the rise of personalized medicine and targeted therapies, molecules like 330635-41-1 are being evaluated for their bioavailability and pharmacokinetic properties. Questions such as "How does 2-(2-(3,4-Dimethoxyphenyl)acetamido)benzoic acid interact with cytochrome P450 enzymes?" or "What are its potential metabolites?" are frequently searched in academic and industrial circles, reflecting the compound's relevance in ADME studies.

In addition to its pharmaceutical applications, CAS 330635-41-1 has also been explored in material science. Its aromatic structure and functional groups make it a candidate for designing organic semiconductors or ligands in catalytic systems. This versatility aligns with the broader trend of multi-disciplinary research, where chemists collaborate with biologists and engineers to develop innovative solutions.

For researchers handling this compound, proper storage conditions (e.g., desiccated, at room temperature) and safety protocols are essential. While it is not classified as hazardous, standard laboratory practices should always be followed. The compound's stability under various pH conditions is another topic of investigation, particularly for those working on formulation development.

In summary, 2-(2-(3,4-Dimethoxyphenyl)acetamido)benzoic acid (CAS 330635-41-1) represents a promising scaffold in both pharmaceutical and material science research. Its structural complexity and functional diversity continue to inspire studies aimed at unlocking its full potential. As the scientific community delves deeper into precision medicine and sustainable chemistry, compounds like this will undoubtedly play a pivotal role.